Cas no 2940959-32-8 (tert-butyl N-[(2,4-difluoro-6-hydroxy-phenyl)methyl]carbamate)

• Product Name: tert-butyl N-[(2,4-difluoro-6-hydroxy-phenyl)methyl]carbamate
• CAS No: 2940959-32-8
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 6800596
• PubChem ID: 170907899
• Update Time: 2025-10-28

tert-butyl N-[(2,4-difluoro-6-hydroxy-phenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (2,4-DIFLUORO-6-HYDROXYBENZYL)CARBAMATE
• tert-butyl N-[(2,4-difluoro-6-hydroxy-phenyl)methyl]carbamate
• G18763
• 2940959-32-8

• Inchi： 1S/C12H15F2NO3/c1-12(2,3)18-11(17)15-6-8-9(14)4-7(13)5-10(8)16/h4-5,16H,6H2,1-3H3,(H,15,17)
• InChI Key： QJQWLKDJFKOYGQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1CNC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 259.10199966g/mol
• Monoisotopic Mass: 259.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[(2,4-difluoro-6-hydroxy-phenyl)methyl]carbamate

Introduction to Tert-butyl N-[(2,4-difluoro-6-hydroxy-phenyl)methyl]carbamate (CAS No. 2940959-32-8)

Tert-butyl N-[(2,4-difluoro-6-hydroxy-phenyl)methyl]carbamate, identified by its Chemical Abstracts Service (CAS) number 2940959-32-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules. The structural features of Tert-butyl N-[(2,4-difluoro-6-hydroxy-phenyl)methyl]carbamate, particularly the presence of a tert-butyl group and a 2,4-difluoro-6-hydroxy phenyl moiety, contribute to its unique chemical properties and potential applications in drug discovery.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during multi-step synthetic routes. Its stability under a variety of reaction conditions makes it an invaluable component in the development of complex molecular architectures. On the other hand, the 2,4-difluoro-6-hydroxy phenyl ring is a structurally intriguing moiety that combines the electron-withdrawing effects of fluorine atoms with the hydroxyl functionality. This combination can influence both the electronic properties and the metabolic stability of the compound, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability compared to their non-fluorinated counterparts. The 2,4-difluoro-6-hydroxy phenyl group in Tert-butyl N-[(2,4-difluoro-6-hydroxy-phenyl)methyl]carbamate is particularly noteworthy for its potential to modulate enzyme interactions and improve pharmacokinetic profiles. This has led to extensive research into derivatives of this compound as candidates for therapeutic intervention in various diseases.

One of the most compelling aspects of Tert-butyl N-[(2,4-difluoro-6-hydroxy-phenyl)methyl]carbamate is its utility as a building block in the synthesis of more complex pharmacophores. The carbamate functional group provides a versatile handle for further derivatization, allowing chemists to explore a wide range of structural modifications. This flexibility has made it a valuable tool in the development of novel drug candidates targeting diverse biological pathways.

The synthesis of Tert-butyl N-[(2,4-difluoro-6-hydroxy-phenyl)methyl]carbamate involves multi-step organic transformations that highlight the compound's synthetic complexity. The introduction of fluorine atoms into the aromatic ring typically requires specialized synthetic methodologies, such as metal-catalyzed cross-coupling reactions or halogen exchange processes. These techniques ensure the precise incorporation of fluorine at desired positions, which is crucial for achieving the desired biological activity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structural and electronic properties of Tert-butyl N-[(2,4-difluoro-6-hydroxy-phenyl)methyl]carbamate. Molecular modeling studies have provided insights into how the presence of fluorine atoms influences molecular interactions with biological targets. These studies have been instrumental in guiding medicinal chemists toward designing more effective derivatives with improved pharmacological properties.

In addition to its synthetic significance, Tert-butyl N-[(2,4-difluoro-6-hydroxy-phenyl)methyl]carbamate has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest that it may interact with enzymes or receptors involved in key biological processes. While further research is needed to fully elucidate its mechanism of action, preliminary findings are encouraging and warrant further investigation into its therapeutic potential.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their favorable pharmacokinetic profiles and enhanced binding affinities. Tert-butyl N-[(2,4-difluoro-6-hydroxy-phenyl)methyl]carbamate exemplifies this trend by combining structural elements known to improve drug-like properties. As research progresses, it is expected that more derivatives based on this scaffold will emerge as lead compounds for new therapies.

The development of novel synthetic methodologies for fluorinated aromatic compounds remains an active area of research. Innovations in catalytic systems and reaction conditions have enabled more efficient and scalable production processes for these valuable intermediates. Such advancements are crucial for supporting ongoing drug discovery efforts and ensuring a steady supply of high-quality starting materials like Tert-butyl N-[(2,4-difluoro-6-hydroxy-phenyl)methyl]carbamate.

In conclusion,Tert-butyl N-[(2,4-difluoro-6-hydroxy-phenyl)methyl]carbamate (CAS No. 2940959-32-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as a versatile intermediate and its promise as a therapeutic agent make it a compound of great interest in both academic and industrial settings. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in the development of next-generation drugs.